Cas no 1393441-87-6 (N-Ethyl-3-(4-formylphenyl)benzamide)

• Product Name: N-Ethyl-3-(4-formylphenyl)benzamide
• CAS No: 1393441-87-6
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 3047663
• Update Time: 2025-11-01

N-Ethyl-3-(4-formylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-(4-formylphenyl)benzamide
• V2917

• Inchi： 1S/C16H15NO2/c1-2-17-16(19)15-5-3-4-14(10-15)13-8-6-12(11-18)7-9-13/h3-11H,2H2,1H3,(H,17,19)
• InChI Key： JFPYZQNCZACZID-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)C1C=CC(C=O)=CC=1)NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 464.4±38.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-Ethyl-3-(4-formylphenyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-Ethyl-3-(4-formylphenyl)benzamide

Professional Introduction to N-Ethyl-3-(4-formylphenyl)benzamide (CAS No. 1393441-87-6)

N-Ethyl-3-(4-formylphenyl)benzamide, a compound with the CAS number 1393441-87-6, represents a significant area of interest in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various therapeutic and industrial domains.

The molecular structure of N-Ethyl-3-(4-formylphenyl)benzamide consists of a benzamide core substituted with an ethyl group at the nitrogen position and a formyl group at the para position of the phenyl ring. This specific arrangement contributes to its distinct reactivity and interaction capabilities with biological targets. The presence of the formyl group, in particular, makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and specialty chemicals.

In recent years, there has been a growing interest in exploring the pharmacological properties of N-Ethyl-3-(4-formylphenyl)benzamide. Research has indicated that this compound exhibits promising biological activities, making it a candidate for further investigation in drug discovery programs. Studies have shown that it may interact with various enzymes and receptors, potentially leading to applications in treating inflammatory diseases, neurological disorders, and other conditions.

One of the most compelling aspects of N-Ethyl-3-(4-formylphenyl)benzamide is its versatility as a building block in medicinal chemistry. The formyl group can be easily transformed into other functional groups through a variety of chemical reactions, such as condensation with amines to form amides or oxidation to yield aldehydes. This flexibility allows researchers to modify its structure and properties to tailor it for specific applications.

Recent advancements in computational chemistry have also facilitated the study of N-Ethyl-3-(4-formylphenyl)benzamide. Molecular modeling techniques have been employed to predict its binding affinity to different biological targets, providing insights into its potential therapeutic effects. These computational studies have complemented experimental approaches, enabling more efficient drug design and optimization processes.

The synthesis of N-Ethyl-3-(4-formylphenyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce waste, aligning with the principles of green chemistry. These methods not only enhance the scalability of production but also contribute to sustainable practices in the chemical industry.

Another area where N-Ethyl-3-(4-formylphenyl)benzamide shows promise is in materials science. Its unique chemical properties make it suitable for developing advanced materials with specific functionalities. For instance, it can be incorporated into polymers or coatings to enhance their mechanical strength or thermal stability. Such applications highlight the compound's broad utility beyond traditional pharmaceutical uses.

The regulatory landscape for N-Ethyl-3-(4-formylphenyl)benzamide is another critical consideration. As research continues to uncover its potential benefits, regulatory agencies are likely to provide guidelines for its safe handling and use. Compliance with these regulations ensures that the compound can be developed and utilized responsibly without compromising safety or environmental standards.

In conclusion, N-Ethyl-3-(4-formylphenyl)benzamide (CAS No. 1393441-87-6) is a multifaceted compound with significant implications for both academic research and industrial applications. Its unique structural features, coupled with its biological activity and synthetic versatility, make it a valuable asset in drug discovery and material science. As research progresses, we can expect further insights into its potential uses and benefits, solidifying its role as a key player in modern chemical innovation.